![molecular formula C12H14ClNO2 B1312445 (E)-tert-Butyl 4-chlorobenzylidenecarbamate CAS No. 779342-75-5](/img/structure/B1312445.png)
(E)-tert-Butyl 4-chlorobenzylidenecarbamate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the compound (E)-1-(4-chlorobenzylidene)semicarbazide was synthesized and characterized by elemental analysis, IR spectra, 1H NMR spectra, and single-crystal X-ray diffraction .Molecular Structure Analysis
The molecular structure and electronic properties of similar compounds have been investigated using the density functional theory method (B3LYP) with a 6-31G (d) basis set . The atomic charges and frontier molecular orbital energies were also performed .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For instance, the molecular geometry and electronic properties of the Schiff base compound (E)-4-Bromo-N-(2-chlorobenzylidene)-aniline in the ground state have been investigated .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For example, the nonlinear optical properties of 4-methyl N-(4-chlorobenzylidene) aniline crystal were measured by Z-scan technique .Scientific Research Applications
Gel Formation
The compound can be used in the formation of gels . These gels can be used in a variety of applications, including environmental remediation, ion sensing, catalysis, drug delivery, and 3D-printing .
Drug Delivery Systems
The compound can be used in the development of drug delivery systems . The research demonstrated that these gels could effectively load and release drugs at physiological pH and have potentials for several biomedical applications .
Synthesis of Pyrrolinium Salts
The compound can be used in the synthesis of pyrrolinium salts . These salts have a variety of applications in the field of chemistry .
Nonlinear Optical Materials
The compound can be used in the development of nonlinear optical (NLO) materials . These materials have wide applications in molecular electronics, photonics, optical computing, and optical communications .
Mechanism of Action
Mode of Action
It’s known that similar compounds can interact with their targets through hydrogen bonds . More research is needed to elucidate the specific interactions of this compound with its potential targets.
Biochemical Pathways
Related compounds have been shown to participate in [3 + 2] cycloaddition reactions . These reactions are a type of chemical reaction where two molecules combine to form a larger one with the loss of a small molecule .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
Similar compounds have shown potential as nonlinear optical materials due to their electronic properties .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl (NE)-N-[(4-chlorophenyl)methylidene]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h4-8H,1-3H3/b14-8+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZWWXKWBUQUIIT-RIYZIHGNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N=CC1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)/N=C/C1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50457308 | |
Record name | (E)-tert-Butyl 4-chlorobenzylidenecarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50457308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-tert-Butyl 4-chlorobenzylidenecarbamate | |
CAS RN |
779342-75-5, 685132-77-8 | |
Record name | (E)-tert-Butyl 4-chlorobenzylidenecarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50457308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl N-[(4-chlorophenyl)methylidene]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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